109-49-9(5-Hexen-2-one),hex-5-,hex-5-en-2

5-Hexen-2-one Properties

Names and Identifiers

- 5-Hexen-2-one
- Allylacetone
- 3-Buten-1-yl Methyl Ketone
- hex-5-en-2-one
- hex-5-en-2
- hex-5-
- 1-Hexen-5-one
- 5-HEXENE-2-ONE
- TIMTEC-BB SBB009089
- 5-Hexen-2-one 99%
- 5-HEXEN-2-ONE 98+%
- +Expand
- MDL： MFCD00008793
- InChIKey： RNDVGJZUHCKENF-UHFFFAOYSA-N
- Inchi： 1S/C6H10O/c1-3-4-5-6(2)7/h3H,1,4-5H2,2H3
- SMILES： C=CCCC(=O)C
- BRN： 1699137

Computed Properties

Exact Mass: 98.07320
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 98.073165
Heavy Atom Count: 7
Complexity: 74.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 17.1

Experimental Properties

LogP: 1.54160
PSA: 17.07000
Refractive Index: n20/D 1.419(lit.)
Water Partition Coefficient: Soluble in water.
Boiling Point: 129°C
Melting Point: -71.05°C (estimate)
Flash Point: Fahrenheit: 75.2 ° f
Celsius: 24 ° c
Color/Form: Colorless liquid.
Solubility: Insoluble in water, soluble in alcohol \ ether, etc
Sensitiveness: Sensitive to air and heat
Density: 0.847 g/mL at 25 °C(lit.)

5-Hexen-2-one Security Information

Symbol: GHS02
WGK Germany：3
Safety Term：3
Safety Instruction： S23-S24/25
Packing Group：III
Packing Group：III
Risk Phrases：R10
Hazard Level：3
Hazardous Material transportation number：UN 1224 3/PG 3
Hazard Statement： H226
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
Prompt：warning
Storage Condition：Flammable area
PackingGroup：III
Risk Phrases： 10
Signal Word：Warning
TSCA：Yes
HazardClass：3
FLUKA BRAND F CODES：10

5-Hexen-2-one Customs Data

HS CODE：2914190090
Customs Data：

China Customs Code:
2914190090

Overview:

2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

5-Hexen-2-one Related Literature

1. Photochemistry of pyrimidin-2(1H)-ones: intramolecular γ-hydrogen abstraction by the nitrogen of the imino group

Takehiko Nishio,Satoshi Kameyama,Yoshimori Omote J. Chem. Soc. Perkin Trans. 1 1986 1147
2. Co2(CO)8 as an efficient catalyst for the synthesis of functionalized polymethylhydrosiloxane oils and unconventional cross-linked materials

Martin Jakoobi,Vincent Dardun,Clément Camp,Chloé Thieuleux Catal. Sci. Technol. 2021 11 3176
3. Oxidative addition reactions of ω-alkenyl nitronate anions

W. Russell Bowman,David S. Brown,Catherine A. Burns,David Crosby J. Chem. Soc. Perkin Trans. 1 1993 2099
4. 6,6′-Dihydroxy terpyridine: a proton-responsive bifunctional ligand and its application in catalytic transfer hydrogenation of ketones

Cameron M. Moore,Nathaniel K. Szymczak Chem. Commun. 2013 49 400
5. Novel synthesis of 2,4-diarylquinolines by photochemical followed by thermal transformations of 1,4,6-triarylpyrimidin-2(1H)-ones

Takehiko Nishio,Yoshimori Omote J. Chem. Soc. Perkin Trans. 1 1983 1773
6. Friedel–Crafts reactions of alkenones with benzene

Martin F. Ansell,S. Aleem Mahmud J. Chem. Soc. Perkin Trans. 1 1973 2789
7. Transition metal-free synthesis of sterically hindered allylarenes from 5-hexene-2-one

Ranjay Shaw,Ismail Althagafi,Amr Elagamy,Reeta Rai,Chandan Shah,Vishal Nemaysh,Harpreet Singh,Ramendra Pratap Org. Biomol. Chem. 2020 18 6276
8. Experimental and computational kinetic investigations for the reactions of Cl atoms with unsaturated ketones in the gas phase

S. Vijayakumar,Avinash Kumar,B. Rajakumar New J. Chem. 2017 41 14299
9. CpFe(CO)2 anion-catalyzed highly efficient hydrosilylation of ketones and aldehydes

Ke Lou,Qingyang Zhou,Qi Wang,Xingchao Fan,Xiufang Xu,Chunming Cui Dalton Trans. 2021 50 11016
10. Gold(i)-catalyzed access to neomerane skeletons

Coralie Tugny,Omar Khaled,Etienne Derat,Jean-Philippe Goddard,Virginie Mouriès-Mansuy,Louis Fensterbank Org. Chem. Front. 2017 4 1906

Cas no 109-49-9 (5-Hexen-2-one)

5-Hexen-2-one Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-Hexen-2-one Security Information

5-Hexen-2-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-Hexen-2-one Related Literature

Related Categories

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